(5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone

• Molecular Formula: C9H7BrClNO
• Molecular Weight: 260.51 g/mol
• IUPAC Name: (5-bromo-3-chloropyridin-2-yl)-cyclopropylmethanone
• InChI: InChI=1S/C9H7BrClNO/c10-6-3-7(11)8(12-4-6)9(13)5-1-2-5/h3-5H,1-2H2
• InChI Key: SAMZPGJMALSGDF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=C(C=C(C=N2)Br)Cl

Description

(5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone is a halogenated pyridine derivative characterized by a pyridine core substituted with bromine at position 5, chlorine at position 3, and a cyclopropyl methanone group at position 2. The bromine and chlorine substituents introduce electron-withdrawing effects, which influence reactivity and intermolecular interactions, while the cyclopropyl group may enhance metabolic stability and lipophilicity compared to bulkier aromatic substituents .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences and similarities between the target compound and its analogs:

Compound Name	Core Structure	Substituents (Positions)	Functional Groups	Molecular Formula	Molecular Weight (g/mol)
(5-Bromo-3-chloropyridin-2-yl)(cyclopropyl)methanone	Pyridine	Br (5), Cl (3), cyclopropyl (2)	Methanone, halogenated pyridine	C₉H₇BrClNO	276.52
(5-Bromo-2-fluorophenyl)(cyclopropyl)methanone	Benzene	Br (5), F (2), cyclopropyl	Methanone, halogenated benzene	C₁₀H₈BrFO	259.08
1-(5-Bromo-2-chloropyridin-3-yl)ethanone	Pyridine	Br (5), Cl (2), acetyl (3)	Ethanone, halogenated pyridine	C₇H₅BrClNO	234.48
(5-Bromopyridin-3-yl)(phenyl)methanone	Pyridine	Br (5), phenyl (3)	Methanone, halogenated pyridine	C₁₂H₈BrNO	278.11
1-(5-Bromo-2-methylpyridin-3-yl)ethanone	Pyridine	Br (5), methyl (2), acetyl (3)	Ethanone, halogenated pyridine	C₈H₈BrNO	214.06

Key Observations :

• Core Structure : The target compound and analogs 3–5 utilize a pyridine ring, whereas analog 2 employs a benzene ring. Pyridine derivatives generally exhibit higher polarity and basicity compared to their benzene counterparts.
• Halogen Effects : Bromine and chlorine in the target compound enhance electrophilic substitution resistance compared to fluorine in analog 2, which may increase reactivity toward nucleophilic attack .
• In contrast, analog 3's 2-chloro substituent may alter regioselectivity in further reactions.
• Functional Groups: Methanone groups (target, analogs 2, 4) vs. ethanone (analogs 3, 5) influence solubility and hydrogen-bonding capacity. Cyclopropyl in the target compound likely improves metabolic stability over phenyl (analog 4) or methyl groups (analog 5) .